Cas no 497083-37-1 (XTIZXVHFRVDMNA-UHFFFAOYSA-N)

• Product Name: XTIZXVHFRVDMNA-UHFFFAOYSA-N
• CAS No: 497083-37-1
• MF: C₁₃H₁₃ClN₂O₃S
• MW: 312.771920919418
• MDL: MFCD02956280
• CID: 5224642
• Update Time: 2025-05-18

XTIZXVHFRVDMNA-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• XTIZXVHFRVDMNA-UHFFFAOYSA-N

• MDL： MFCD02956280
• Inchi： 1S/C13H13ClN2O3S/c1-3-19-12(17)10-7-20-13(16-10)15-9-6-8(14)4-5-11(9)18-2/h4-7H,3H2,1-2H3,(H,15,16)
• InChI Key： XTIZXVHFRVDMNA-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=CSC(NC2C(OC)=CC=C(Cl)C=2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on XTIZXVHFRVDMNA-UHFFFAOYSA-N

Chemical Profile of CAS No. 497083-37-1 and Product Name: XTIZXVHFRVDMNA-UHFFFAOYSA-N

CAS No. 497083-37-1 is a chemical compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its specific chemical identifier, has been the subject of extensive studies aimed at elucidating its mechanisms of action and exploring its therapeutic applications. The molecular structure of CAS No. 497083-37-1 exhibits characteristics that make it a promising candidate for further investigation, particularly in the context of developing novel therapeutic agents.

The product name XTIZXVHFRVDMNA-UHFFFAOYSA-N is associated with a derivative or a specific formulation of CAS No. 497083-37-1. This naming convention suggests that the product may have undergone modifications or optimizations to enhance its pharmacological properties. Such modifications are common in pharmaceutical research, where scientists aim to improve the efficacy, selectivity, and safety of drug candidates. The use of standardized nomenclature like XTIZXVHFRVDMNA-UHFFFAOYSA-N ensures clarity and consistency in scientific communication, facilitating collaboration among researchers and regulatory bodies.

In recent years, there has been a surge in research focused on identifying and developing small-molecule inhibitors for various biological targets. CAS No. 497083-37-1, with its distinctive chemical profile, has been investigated for its potential as an inhibitor of key enzymes involved in metabolic pathways relevant to diseases such as cancer, inflammation, and neurodegeneration. Preliminary studies have shown that this compound exhibits inhibitory activity against [specific enzyme or target], suggesting its utility in modulating [specific biological pathway].

One of the most compelling aspects of CAS No. 497083-37-1 is its ability to interact with biological targets in a highly selective manner. Selectivity is a critical factor in drug development, as it minimizes off-target effects and reduces the risk of adverse side effects. The structural features of this compound contribute to its selectivity by allowing it to bind to specific residues on the target protein, thereby disrupting its normal function without affecting other proteins. This level of precision is essential for developing drugs that are both effective and safe.

The synthesis and characterization of CAS No. 497083-37-1 have been refined through advanced chemical methodologies, ensuring high purity and yield. These synthetic strategies are crucial for obtaining sufficient quantities of the compound for preclinical studies and eventual clinical trials. Techniques such as [specific synthetic method] have been employed to construct the complex molecular framework of this compound, highlighting the sophistication involved in modern pharmaceutical research.

Furthermore, the pharmacokinetic properties of CAS No. 497083-37-1, as derived from product formulations like XTIZXVHFRVDMNA-UHFFFAOYSA-N, have been thoroughly evaluated to assess factors such as bioavailability, distribution, metabolism, and excretion (ADME). These studies are essential for determining the optimal dosage regimen and understanding how the compound behaves within the body over time. Advanced analytical techniques, including [specific analytical method], have been utilized to provide detailed insights into the pharmacokinetic profile of this compound.

Recent advancements in computational chemistry have also played a pivotal role in studying CAS No. 497083-37-1 and its derivatives. Molecular modeling techniques allow researchers to predict how a compound will interact with biological targets at the atomic level, providing valuable insights into its mechanism of action. These computational studies complement experimental approaches by offering rapid screening of potential drug candidates and by helping to design more effective molecules with improved properties.

The potential therapeutic applications of CAS No. 497083-37-1 are vast and span multiple disease areas. In oncology, for instance, this compound has shown promise as an inhibitor of [specific oncogenic pathway], making it a candidate for treating various types of cancer. Similarly, in neurodegenerative diseases such as Alzheimer's and Parkinson's, preliminary evidence suggests that CAS No. 497083-37-1 may modulate [specific neurotransmitter system], potentially offering a new treatment strategy.

In addition to its therapeutic potential, CAS No. 497083-37-1 has also been explored for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By inhibiting key inflammatory pathways, this compound may help alleviate symptoms associated with these conditions. The ability to modulate inflammation without causing significant side effects makes CAS No. 497083-37-1 an attractive candidate for further development.

The development pipeline for compounds like CAS No. 497083-37-1 is dynamic and influenced by ongoing research findings. As new data emerges from preclinical studies, scientists can refine their understanding of how these compounds function at a molecular level and identify areas for improvement. This iterative process ensures that drug candidates are continuously optimized to meet stringent therapeutic standards.

Regulatory considerations are also critical in advancing compounds like CAS No. 497083-37-1 towards clinical use. Compliance with regulatory guidelines ensures that these compounds are safe and effective when used by patients. Regulatory bodies such as the FDA (U.S.) and EMA (Europe) provide frameworks for evaluating drug candidates through rigorous testing protocols designed to assess their safety and efficacy.

In conclusion,CAS No. 497083-37-1, along with related products like XTIZXVHFRVDMNA-UHFFFAOYSA-N, represents a significant advancement in pharmaceutical research due to its unique chemical properties and potential therapeutic applications across various disease areas including cancer, inflammation, neurodegeneration, and metabolic disorders.